Cas no 89985-45-5 (4-Pyrimidinecarboxylic acid, hexahydro-3-(1-methylethyl)-2,6-dioxo-)

4-Pyrimidinecarboxylic acid, hexahydro-3-(1-methylethyl)-2,6-dioxo- structure
89985-45-5 structure
Product Name:4-Pyrimidinecarboxylic acid, hexahydro-3-(1-methylethyl)-2,6-dioxo-
CAS No:89985-45-5
MF:C8H12N2O4
MW:200.191882133484
CID:584092
PubChem ID:13205029
Update Time:2025-04-19

4-Pyrimidinecarboxylic acid, hexahydro-3-(1-methylethyl)-2,6-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxylic acid, hexahydro-3-(1-methylethyl)-2,6-dioxo-
    • 2,6-dioxo-3-propan-2-yl-1,3-diazinane-4-carboxylic acid
    • 3-Isopropyl-2,6-dioxohexahydropyrimidine-4-carboxylic acid
    • DTXSID80527503
    • 2,6-Dioxo-3-(propan-2-yl)hexahydropyrimidine-4-carboxylic acid
    • 89985-45-5
    • Inchi: 1S/C8H12N2O4/c1-4(2)10-5(7(12)13)3-6(11)9-8(10)14/h4-5H,3H2,1-2H3,(H,12,13)(H,9,11,14)
    • InChI Key: DPFDESMQDILWIL-UHFFFAOYSA-N
    • SMILES: O=C1NC(CC(C(=O)O)N1C(C)C)=O

Computed Properties

  • Exact Mass: 200.07970687g/mol
  • Monoisotopic Mass: 200.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 86.7Ų
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